Cas no 1542612-28-1 (1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol)

1-(6-Methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol is a chiral β-amino alcohol derivative featuring a pyridine core with a methoxy substituent at the 6-position. This compound is of interest in synthetic and medicinal chemistry due to its potential as a building block for pharmaceuticals and ligands in asymmetric catalysis. The presence of both hydroxyl and methylamino functional groups enables versatile reactivity, facilitating the formation of complex molecular architectures. Its structural motif is particularly valuable in the design of bioactive molecules, including receptor modulators and enzyme inhibitors. The methoxy-pyridine moiety enhances solubility and stability, while the chiral center allows for enantioselective applications. This compound is typically handled under controlled conditions due to its reactive amine and alcohol groups.
1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol structure
1542612-28-1 structure
Product Name:1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol
CAS No:1542612-28-1
MF:C9H14N2O2
MW:182.219662189484
CID:6360384
PubChem ID:82654863
Update Time:2025-10-31

1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol
    • EN300-1811795
    • 1542612-28-1
    • Inchi: 1S/C9H14N2O2/c1-10-6-8(12)7-4-3-5-9(11-7)13-2/h3-5,8,10,12H,6H2,1-2H3
    • InChI Key: ZNELOIIFBJQOCA-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=C(N=1)OC)CNC

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 54.4Ų

1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1811795-0.05g
1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol
1542612-28-1
0.05g
$707.0 2023-09-19
Enamine
EN300-1811795-0.1g
1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol
1542612-28-1
0.1g
$741.0 2023-09-19
Enamine
EN300-1811795-0.25g
1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol
1542612-28-1
0.25g
$774.0 2023-09-19
Enamine
EN300-1811795-0.5g
1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol
1542612-28-1
0.5g
$809.0 2023-09-19
Enamine
EN300-1811795-1.0g
1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol
1542612-28-1
1g
$1229.0 2023-06-03
Enamine
EN300-1811795-2.5g
1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol
1542612-28-1
2.5g
$1650.0 2023-09-19
Enamine
EN300-1811795-5.0g
1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol
1542612-28-1
5g
$3562.0 2023-06-03
Enamine
EN300-1811795-10.0g
1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol
1542612-28-1
10g
$5283.0 2023-06-03
Enamine
EN300-1811795-1g
1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol
1542612-28-1
1g
$842.0 2023-09-19
Enamine
EN300-1811795-5g
1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol
1542612-28-1
5g
$2443.0 2023-09-19

Additional information on 1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol

Professional Introduction to Compound with CAS No. 1542612-28-1 and Product Name: 1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol

The compound with the CAS number 1542612-28-1 and the product name 1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, featuring a pyridine core modified with a methoxy group at the 6-position and an N-methylamino substituent at the 2-position of the ethyl chain, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The presence of the 6-methoxypyridin-2-yl moiety in this compound not only enhances its solubility and bioavailability but also introduces specific electronic and steric properties that can be exploited for drug design. The methoxy group, in particular, has been shown to modulate the reactivity and binding affinity of the pyridine ring, making it a valuable scaffold for further chemical modifications.

The N-methylamino substituent at the 2-position of the ethyl chain adds another layer of complexity to this molecule. This group not only influences the compound's overall charge distribution but also provides a site for potential hydrogen bonding interactions, which are crucial for receptor binding. The combination of these structural features makes 1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol a promising candidate for further investigation in various pharmacological contexts.

In the realm of drug discovery, the development of kinase inhibitors has been a major focus due to their therapeutic potential in treating cancers, inflammatory diseases, and other disorders. Pyridine-based kinase inhibitors have shown particular promise, with their ability to selectively target specific enzymatic pathways. The structural features of 1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol suggest that it may exhibit inhibitory activity against certain kinases by interacting with key binding pockets on the enzyme surface.

Moreover, recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. These computational methods have been instrumental in predicting the binding affinities and pharmacokinetic properties of drug candidates. When applied to 1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol, such models have suggested that it may possess favorable properties for oral administration and metabolic stability, making it an attractive candidate for further preclinical development.

Experimental validation of these computational predictions has been ongoing in several research laboratories. Initial studies have focused on synthesizing analogs of 1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol to assess their biological activity. These studies have revealed that subtle modifications to the pyridine core or the ethyl chain can significantly alter the compound's potency and selectivity. Such findings underscore the importance of structural optimization in developing effective therapeutic agents.

The role of bioisosterism in drug design has also been explored in relation to this compound. Bioisosterism involves replacing one functional group with another that has similar physical or chemical properties but different electronic characteristics. By applying bioisosteric principles, researchers have been able to develop new analogs of 1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol that maintain or even enhance their biological activity while improving pharmacokinetic profiles.

One particularly interesting aspect of this compound is its potential application in treating neurological disorders. Pyridine derivatives have been extensively studied for their ability to interact with neurotransmitter receptors and ion channels. The structural features of 1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol, including its ability to form hydrogen bonds and its lipophilic nature, make it a promising candidate for developing new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression.

Another area where this compound shows promise is in antiviral therapy. The ability of pyridine-based molecules to interfere with viral replication has been well-documented. By targeting specific viral enzymes or receptors, these compounds can inhibit viral propagation and reduce symptoms associated with viral infections. Preliminary studies suggest that 1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol may exhibit antiviral activity against certain RNA viruses by disrupting essential viral processes.

The synthesis of 1-(6-methoxypyridin-2-yl)-2-(methylamino)ethan-1-ol involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and catalytic processes, have been employed to improve efficiency and scalability. These advancements have not only streamlined the production process but also reduced costs associated with large-scale synthesis.

In conclusion, the compound with CAS number 1542612-28-1 and product name 1-(6-methoxypyridin - - - - - - - - - - yl)- (methylamino) ethanol is a versatile molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development in various therapeutic areas, including oncology, neurology, and antiviral therapy. Continued research and optimization are expected to unlock its full potential as a novel therapeutic agent.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm